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Compound of Interest

Compound Name: Cyanine5.5 maleimide

CAS No.: 1594414-90-0

Cat. No.: B606866

Get Quote

Executive Summary: The Verdict
Cy5.5 Maleimide remains a workhorse in bioconjugation due to its cost-effectiveness and

established regulatory history. However, for applications requiring maximal sensitivity or

prolonged exposure, it has been superseded by next-generation fluorophores.

Best Use Case: Acute in vivo imaging of subcutaneous tumors (where depth <5mm) and

cost-sensitive antibody labeling for flow cytometry.

When to Switch:

Switch to Alexa Fluor 680 for fluorescence microscopy (confocal/widefield) to eliminate

rapid photobleaching.

Switch to IRDye 800CW for deep-tissue in vivo imaging to maximize Tumor-to-

Background Ratio (TBR).

Photophysical Profile: The "Specs" War
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To understand where Cy5.5 fits, we must quantify it against its direct competitors in the ~680

nm excitation window. Cy5.5 is a cyanine dye, whereas Alexa Fluor 680 (sulfonated rhodamine

derivative) and IRDye 680RD represent modern structural improvements designed to prevent

aggregation.

Table 1: Comparative Photophysical Properties
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Feature
Cy5.5

Maleimide
Alexa Fluor 680 IRDye 680RD Implication

Excitation Max 675 nm 679 nm 672 nm

All compatible

with 633/640 nm

or 660 nm lasers.

Emission Max 694 nm 702 nm 694 nm

Similar detection

filters (700/30

BP).

Extinction Coeff.

[1][2][3][4] (

)

~209,000 ~183,000 ~170,000 Cy5.5 absorbs

light efficiently.

Quantum Yield

(QY)
0.20 - 0.23 0.25 0.21

AF680 is

intrinsically

brighter per

photon

absorbed.

Photostability Low/Moderate High High

Critical

Differentiator.

Cy5.5 bleaches

within seconds

under high-

power confocal

lasers.

Solubility
Moderate (often

requires DMSO)

High (Water

soluble)

High (Water

soluble)

Cy5.5 conjugates

are more prone

to

precipitation/aggr

egation.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.bioacts.com/include/dn.php?mode=product&ufile=20240807090811.pdf&rfile=Protocol_Thiol%20dyes_BioActs.pdf
https://vectorlabs.com/products/cy5-5-maleimide/
https://www.medchemexpress.com/cy5-maleimide.html
https://laur.lau.edu.lb:8443/xmlui/bitstream/handle/10725/10989/Comparison.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Insight: While Cy5.5 has a higher extinction coefficient, its effective brightness in

protein conjugates is often lower than AF680 due to self-quenching. Cy5.5 molecules tend to

stack (H-aggregates) when multiple dyes attach to a single protein, drastically reducing

fluorescence signal.

Performance by Imaging System
A. In Vivo Imaging Systems (IVIS/FMT)
This is the primary domain for Cy5.5. The 675–700 nm window avoids the primary absorbance

of hemoglobin (Hb) and water, but it still suffers from tissue autofluorescence compared to the

800 nm window.

Tissue Penetration: Effective up to 2–4 mm. Ideal for subcutaneous xenografts.

Background Noise: Skin and fur autofluoresce significantly in the 700 nm channel.

Recommendation: If your instrument supports the 800 nm channel (e.g., IVIS Spectrum, LI-

COR Pearl), switch to IRDye 800CW. Data shows IRDye 800CW provides a 2–3x higher

Tumor-to-Background Ratio (TBR) than Cy5.5 due to reduced background signal [1].

B. Fluorescence Microscopy (Confocal/Widefield)
Cy5.5 is generally not recommended for high-resolution microscopy if alternatives exist.

The Problem: Under the high photon flux of confocal lasers, Cy5.5 undergoes rapid

photobleaching. You may lose 50% of your signal before completing a Z-stack.

The Solution: Alexa Fluor 680 or Star 635P are significantly more photostable, allowing for

3D reconstruction and time-lapse imaging without signal degradation.

C. Flow Cytometry
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Cy5.5 performs adequately here because the residence time of the cell in the laser beam is

microseconds, making photostability less relevant.

Channel: Detected in the "Alexa 700" or "APC-Cy7" channel (depending on filter

configuration).

Caution: Ensure your 633/640 nm laser is strong enough. If using a spectral cytometer (e.g.,

Aurora), Cy5.5 has a unique signature that can be unmixed, but it overlaps heavily with

Alexa Fluor 700.

Bioconjugation Protocol: The "Sweet Spot" System
The maleimide-thiol reaction is highly specific but chemically fragile. The most common failure

mode is pH drift, which causes the maleimide to react with amines (lysine) or hydrolyze

completely.

The Mechanism
The maleimide group targets reduced sulfhydryl (-SH) groups on cysteine residues.

pH < 6.0: Reaction is too slow.

pH > 7.5: Maleimide reacts with amines (non-specific labeling) and hydrolyzes (becomes

non-reactive).

Optimal pH:6.5 – 7.5.[2][5]

Visualization: The Conjugation Workflow
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Start: IgG / Protein
(Disulfide Bridges)

Reduction Step
Add TCEP or DTT

(Cleave Disulfides -> Free Thiols)

Desalting Column
(Remove Excess Reductant)

Crucial if DTT used

Validation 1: Ellman's Assay
(Confirm Free Thiols)

If TCEP used (no purify needed)

Conjugation Reaction
Add Cy5.5 Maleimide

pH 7.0-7.2, 2 hrs @ RT

Thiols Verified

Final Purification
(Remove Free Dye)

Final Conjugate
(Calculate DOL)

Click to download full resolution via product page

Caption: Step-by-step workflow for site-specific thiol conjugation. Note that TCEP does not

interfere with maleimide chemistry, whereas DTT must be removed.

Step-by-Step Protocol
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Reduction: Incubate protein (1–10 mg/mL) with 10–100 molar excess of TCEP (Tris(2-

carboxyethyl)phosphine) for 30 mins at Room Temp.

Why TCEP? Unlike DTT, TCEP does not contain thiols and does not need to be removed

before adding the dye, preventing re-oxidation of the protein [2].

Buffer Adjustment: Ensure buffer is PBS + 5mM EDTA, pH 7.2.

Why EDTA? Prevents metal-catalyzed oxidation of cysteines.

Dye Preparation: Dissolve Cy5.5 Maleimide in anhydrous DMSO immediately before use. Do

not store in solution.

Conjugation: Add 10–20 molar excess of dye to the reduced protein. Mix gently.

Incubation: 2 hours at Room Temp or Overnight at 4°C, protected from light.

Purification: Use a desalting column (e.g., PD-10 or Zeba Spin) to remove free dye.

Validation (Self-Check): Measure Absorbance at 280 nm (

) and 675 nm (

). Calculate Degree of Labeling (DOL):

(Note: 0.05 is the correction factor for Cy5.5 absorbance at 280nm).

Troubleshooting & Optimization
Issue: Low Signal Intensity

Cause: Over-labeling leading to self-quenching.

Fix: Reduce the Dye:Protein molar ratio during reaction (e.g., drop from 20:1 to 10:1). Aim for

a DOL of 2–4 dyes per antibody.

Issue: High Background in Western Blot/Imaging
Cause: Hydrolyzed maleimide. If the maleimide ring opens (due to high pH or moisture), the

dye becomes "dead" and won't conjugate, but will stick non-specifically.
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Fix: Use fresh dry DMSO. Verify pH is < 7.5.

Visualization: In Vivo Imaging Depth

Visible Dyes
(FITC/Rhodamine)

< 1mm Depth

Cy5.5 / AF680
(Far-Red)

2-4mm Depth

Reduced Scattering IRDye 800CW
(NIR-I)

5-10mm Depth

Minimizes Autofluorescence

Click to download full resolution via product page

Caption: Comparative tissue penetration capabilities. Cy5.5 occupies the middle ground—

better than visible dyes but inferior to 800nm dyes for deep tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. bioacts.com [bioacts.com]

2. vectorlabs.com [vectorlabs.com]

3. medchemexpress.com [medchemexpress.com]

4. laur.lau.edu.lb:8443 [laur.lau.edu.lb:8443]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b606866/docs?utm_src=pdf-body-img#beyond-the-legacy-a-comparative-performance-guide-to-cy5-5-maleimide
https://www.bioacts.com/include/dn.php?mode=product&ufile=20240807090811.pdf&rfile=Protocol_Thiol%20dyes_BioActs.pdf
https://laur.lau.edu.lb:8443/xmlui/bitstream/handle/10725/10989/Comparison.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/product/b606866?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bioacts.com/include/dn.php?mode=product&ufile=20240807090811.pdf&rfile=Protocol_Thiol%20dyes_BioActs.pdf
https://vectorlabs.com/products/cy5-5-maleimide/
https://www.medchemexpress.com/cy5-maleimide.html
https://laur.lau.edu.lb:8443/xmlui/bitstream/handle/10725/10989/Comparison.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. vectorlabs.com [vectorlabs.com]

To cite this document: BenchChem. [Beyond the Legacy: A Comparative Performance Guide
to Cy5.5 Maleimide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606866/docs#beyond-the-legacy-a-comparative-
performance-guide-to-cy5-5-maleimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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